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Compound of Interest

Compound Name:
2-(2-Chloro-4-

nitrophenoxy)acetamide

CAS No.: 804505-18-8

Cat. No.: B1352196

Get Quote

Compound Class: Phenoxyacetamide Derivative | Application: Early-Stage Hit-to-Lead

Screening[1]

Executive Summary & Technical Profile
2-(2-Chloro-4-nitrophenoxy)acetamide is a synthetic small molecule belonging to the

phenoxyacetamide class.[1] Structurally, it features a lipophilic phenyl ring substituted with

electron-withdrawing groups (2-Chloro, 4-Nitro) linked to a polar acetamide moiety.[1]

While phenoxyacetamides are historically known for auxin-mimetic herbicidal activity, recent

medicinal chemistry campaigns have repurposed this scaffold for antimicrobial applications.[1]

The specific 2-chloro-4-nitro substitution pattern is critical:

The Nitro Group (

): Often acts as a "warhead" susceptible to nitro-reduction by bacterial enzymes
(nitroreductases), generating reactive intermediates that damage DNA or inhibit enzymes
(analogous to the mechanism of nitrofurantoin or metronidazole).
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The Chloro Group (

): Enhances lipophilicity (

), facilitating penetration through the bacterial cell envelope, particularly in Gram-positive
organisms like Staphylococcus aureus.

Chemical Properties & Handling
Property Specification

Molecular Formula

Molecular Weight ~230.6 g/mol

Solubility
Low in water; Soluble in DMSO, DMF, Acetone.

[1]

Stability
Light-sensitive (due to nitro group).[1] Store at

-20°C.

Hazards Potential skin sensitizer; handle in fume hood.[1]

Experimental Workflow: Logic & Design
The evaluation of this compound requires a standardized workflow to distinguish true

antimicrobial potency from solvent effects or precipitation artifacts.

Visual Workflow (DOT Diagram)
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Mechanism Profiling
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Caption: Step-by-step evaluation pipeline from solubilization to mechanism of action profiling.

Protocol A: Stock Solution Preparation
Rationale: Phenoxyacetamides are hydrophobic.[1] Improper solubilization leads to "false

negatives" (compound precipitates in media) or "false positives" (solvent toxicity).[1]
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Solvent Selection: Use 100% Dimethyl Sulfoxide (DMSO), Molecular Biology Grade.[1]

Concentration: Prepare a 10 mg/mL or 20 mM master stock.

Calculation: To make 1 mL of 20 mM stock, weigh 4.61 mg of compound and dissolve in 1

mL DMSO.

Sterilization: Do NOT filter sterilize the DMSO stock (some compounds bind to nylon/PES

membranes). Sterility is maintained by the solvent's nature and subsequent dilution into

sterile media.

Storage: Aliquot into amber tubes (light protection) and store at -20°C. Avoid freeze-thaw

cycles.

Protocol B: Quantitative MIC Determination (Broth
Microdilution)
Standard: Adapted from CLSI M07 guidelines. Objective: Determine the Minimum Inhibitory

Concentration (MIC) against standard strains (e.g., S. aureus ATCC 29213, E. coli ATCC

25922).

Materials
Cation-Adjusted Mueller-Hinton Broth (CAMHB).[1]

96-well microtiter plates (U-bottom, untreated polystyrene).[1]

0.5 McFarland turbidity standard.[1][2]

Resazurin dye (optional, for visual endpoint).

Step-by-Step Methodology
Inoculum Preparation:

Select 3-5 isolated colonies from a fresh overnight agar plate.

Suspend in saline to match 0.5 McFarland turbidity (~1.5 x

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/51368
https://pubchem.ncbi.nlm.nih.gov/compound/51368
https://pubchem.ncbi.nlm.nih.gov/compound/51368
https://pubchem.ncbi.nlm.nih.gov/compound/51368
https://www.apec.org/docs/default-source/Publications/2020/5/Laboratory-Guide---Methodologies-for-Antimicrobial-Susceptibility-Testing/220_CTI_SCSC_Laboratory-Guide-Methodologies-for-Antimicrobial-Susceptibility-Testing.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CFU/mL).

Dilute this suspension 1:150 in CAMHB to reach a final assay concentration of ~5 x

CFU/mL.

Compound Dilution (The "2-Step" Method):

Why? Direct dilution of 100% DMSO stock into broth can cause precipitation.

Step 1: Dilute the 20 mM DMSO stock 1:20 into medium (intermediate stock).

Step 2: Perform serial 2-fold dilutions of the intermediate stock across the 96-well plate

using CAMHB.

Final Solvent Control: Ensure the final DMSO concentration in the well is < 1% (ideally <

0.5%) to prevent solvent toxicity.

Assay Setup:

Test Wells: 100 µL diluted compound + 100 µL bacterial inoculum.

Growth Control: 100 µL broth + 100 µL inoculum + DMSO (vehicle).

Sterility Control: 200 µL uninoculated broth.

Incubation:

Seal plate with breathable film.[1]

Incubate at 35°C ± 2°C for 16–20 hours (ambient air).

Readout:

Visual: MIC is the lowest concentration with no visible turbidity.

Colorimetric (Resazurin): Add 30 µL of 0.01% resazurin solution. Incubate 1-2 hours. Blue

= No Growth (Inhibition); Pink = Growth (Metabolic reduction).[1]
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Protocol C: Mechanism of Action (MoA) - Membrane
Permeability
Rationale: Many phenoxyacetamide derivatives act by disrupting the cell membrane or cell wall

synthesis.[1] This assay verifies if the compound causes rapid membrane depolarization.

Methodology (Propidium Iodide Uptake)
Preparation: Grow bacteria to mid-log phase (

~0.5).

Treatment:

Wash cells and resuspend in PBS.

Treat with 2-(2-Chloro-4-nitrophenoxy)acetamide at 2x and 4x MIC.[1]

Positive Control: CTAB (Cetyltrimethylammonium bromide) or Nisin.[1]

Negative Control: DMSO vehicle.[1]

Staining: Add Propidium Iodide (PI) to a final concentration of 10 µM.

Measurement:

Monitor fluorescence (Ex: 535 nm / Em: 617 nm) every 5 minutes for 1 hour using a plate

reader.

Interpretation: A rapid increase in fluorescence indicates membrane compromise (PI

enters the cell and binds DNA). A flat line suggests the mechanism is intracellular (e.g.,

enzyme inhibition) rather than lytic.

Data Presentation & Interpretation
When reporting results for 2-(2-Chloro-4-nitrophenoxy)acetamide, structure your data to

highlight potency relative to established antibiotics.[1]
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Example Data Table:

Organism Strain ID MIC (µg/mL) Interpretation

S. aureus ATCC 29213 4 - 8 Moderate Activity

E. coli ATCC 25922 > 64
Resistant (Efflux

likely)

K. pneumoniae Clinical Isolate 32 Weak Activity

Analysis:

Gram-Positive Selectivity: Phenoxyacetamides often show better efficacy against Gram-

positives (S. aureus) due to the lack of an outer membrane, which acts as a barrier in Gram-

negatives (E. coli).[1]

Structure-Activity Relationship (SAR): Compare the MIC of the 2-Chloro-4-nitro variant

against a non-substituted phenoxyacetamide. The electron-withdrawing groups usually

increase potency by altering the pKa or lipophilicity (

), enhancing transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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